Cas no 776270-45-2 (4-(2-aminoethyl)pyridin-2-amine)

4-(2-Aminoethyl)pyridin-2-amine is a bifunctional organic compound featuring both a pyridine ring and an ethylamine side chain, making it a versatile intermediate in pharmaceutical and chemical synthesis. Its dual amine groups enable selective reactivity, facilitating its use in the preparation of heterocyclic compounds, ligands for metal coordination, and bioactive molecules. The pyridine moiety contributes to its stability and potential for further functionalization, while the ethylamine spacer enhances solubility and binding affinity in target applications. This compound is particularly valuable in medicinal chemistry for the development of enzyme inhibitors or receptor modulators due to its structural flexibility and chelating properties.

4-(2-aminoethyl)pyridin-2-amine structure

776270-45-2 structure

Product Name:4-(2-aminoethyl)pyridin-2-amine

CAS No:776270-45-2

MF:C₇H₁₁N₃

MW:137.182340860367

MDL:MFCD18205208

CID:5249026

PubChem ID:22451730

Update Time:2026-03-09

4-(2-aminoethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-Pyridineethanamine, 2-amino-
- 4-(2-aminoethyl)pyridin-2-amine
- MDL： MFCD18205208
- Inchi： 1S/C7H11N3/c8-3-1-6-2-4-10-7(9)5-6/h2,4-5H,1,3,8H2,(H2,9,10)
- InChI Key： GOTXDZNTMYPRFN-UHFFFAOYSA-N
- SMILES： C1(N)=NC=CC(CCN)=C1

Computed Properties

Exact Mass: 137.095297364g/mol
Monoisotopic Mass: 137.095297364g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 94.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 64.9Å²

4-(2-aminoethyl)pyridin-2-amine Pricemore >>

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Ambeed	A1085539-1g	4-(2-Aminoethyl)pyridin-2-amine	776270-45-2	95%	1g	$755.0	2025-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1355371-50mg	4-(2-Aminoethyl)pyridin-2-amine	776270-45-2	95%	50mg	￥6168.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1355371-100mg	4-(2-Aminoethyl)pyridin-2-amine	776270-45-2	95%	100mg	￥8564.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1355371-250mg	4-(2-Aminoethyl)pyridin-2-amine	776270-45-2	95%	250mg	￥11318.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1355371-500mg	4-(2-Aminoethyl)pyridin-2-amine	776270-45-2	95%	500mg	￥17798.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1355371-1g	4-(2-Aminoethyl)pyridin-2-amine	776270-45-2	95%	1g	￥26630.00	2024-07-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01036445-1g	4-(2-Aminoethyl)pyridin-2-amine	776270-45-2	95%	1g	￥5180.0	2024-04-18
Enamine	EN300-269364-0.05g	4-(2-aminoethyl)pyridin-2-amine	776270-45-2	95.0%	0.05g	$245.0	2025-03-20
Enamine	EN300-269364-0.1g	4-(2-aminoethyl)pyridin-2-amine	776270-45-2	95.0%	0.1g	$366.0	2025-03-20
Enamine	EN300-269364-0.25g	4-(2-aminoethyl)pyridin-2-amine	776270-45-2	95.0%	0.25g	$524.0	2025-03-20